Cas no 359596-38-6 (2-{4-(E)-(2-Mercapto-4-oxo-1,3-thiazol-5(4H)-ylidene)methylphenoxy}acetamide)

• Product Name: 2-{4-(E)-(2-Mercapto-4-oxo-1,3-thiazol-5(4H)-ylidene)methylphenoxy}acetamide
• CAS No: 359596-38-6
• MF: C₁₂H₁₀N₂O₃S₂
• MW: 294.349400043488
• MDL: MFCD04968955
• CID: 1085711
• PubChem ID: 19619431
• Update Time: 2025-04-20

2-{4-(E)-(2-Mercapto-4-oxo-1,3-thiazol-5(4H)-ylidene)methylphenoxy}acetamide Chemical and Physical Properties

Names and Identifiers

• (E)-2-(4-((2-Mercapto-4-oxothiazol-5(4H)-ylidene)methyl)phenoxy)acetamide
• 2-{4-[(E)-(2-MERCAPTO-4-OXO-1,3-THIAZOL-5(4H)-YLIDENE)METHYL]PHENOXY}ACETAMIDE
• AKOS B018240
• AKOS000307517
• 2-(4-{[(5E)-4-OXO-2-SULFANYLIDENE-1,3-THIAZOLIDIN-5-YLIDENE]METHYL}PHENOXY)ACETAMIDE
• 2-[4-[(E)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenoxy]acetamide
• 359596-38-6
• MFCD04968955
• Z133065456
• ALBB-009158
• 2-(4-[(E)-(2-Mercapto-4-oxo-1,3-thiazol-5(4h)-ylidene)methyl]phenoxy)acetamide
• AKOS003262698
• 2-{4-(E)-(2-Mercapto-4-oxo-1,3-thiazol-5(4H)-ylidene)methylphenoxy}acetamide

• MDL： MFCD04968955
• Inchi： 1S/C12H10N2O3S2/c13-10(15)6-17-8-3-1-7(2-4-8)5-9-11(16)14-12(18)19-9/h1-5H,6H2,(H2,13,15)(H,14,16,18)/b9-5+
• InChI Key： ZKWSMSDQCHYGBL-WEVVVXLNSA-N
• SMILES： S1C(NC(/C/1=C\C1C=CC(=CC=1)OCC(N)=O)=O)=S

Computed Properties

• Exact Mass: 294.01300
• Monoisotopic Mass: 294.01328453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 139Ų

Experimental Properties

• PSA: 145.85000
• LogP: 1.58670

2-{4-(E)-(2-Mercapto-4-oxo-1,3-thiazol-5(4H)-ylidene)methylphenoxy}acetamide Security Information

• HazardClass：IRRITANT